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Compound of Interest

Compound Name: 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl!

Cat. No.: B053964

An In-depth Technical Guide to 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl

Introduction

4,4'-Bis(triethoxysilyl)-1,1'-biphenyl is an organosilicon compound featuring two triethoxysilyl
groups attached to a biphenyl backbone.[1] This unique structure provides a versatile platform
for researchers and materials scientists, enabling applications ranging from surface
modification and adhesion promotion to the creation of advanced composite materials and
nanostructures.[1] The triethoxysilyl groups can undergo hydrolysis and condensation reactions
to form a stable siloxane network, while the rigid biphenyl core imparts desirable mechanical
and thermal properties to the resulting materials.[1] This guide provides a comprehensive
overview of the commercial availability, physicochemical properties, synthesis, and key
applications of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl, tailored for researchers, scientists, and
professionals in drug development and materials science.

Commercial Avalilability

A number of chemical suppliers offer 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl, typically with
purities of 90% or higher. The following table summarizes some of the key commercial
suppliers.
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Supplier Product Name Purity CAS Number
) ) 4.4'-
Sigma-Aldrich o )
- ) Bis(triethoxysilyl)-1,1-  =90% (VPCC) 123640-93-7
(MilliporeSigma) ]
biphenyl
4 4'-
CymitQuimica BIS(TRIETHOXYSILY 95% 123640-93-7
L)-1 1'-BIPHENYL
4 4'-
Sobekbio Biosciences  BIS(TRIETHOXYSILY  98% 123640-93-7
L)-1 1'-BIPHENYL
44
ChemicalBook BIS(TRIETHOXYSILY  Not Specified 123640-93-7
L)-1 1-BIPHENYL
4,4'-
Alkali Scientific Bis(triethoxysilyl)-1,1'-  Not Specified 123640-93-7

biphenyl

Physicochemical Properties

The key physicochemical properties of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl are summarized

in the table below. These properties are critical for designing experimental conditions and

understanding the behavior of the compound in various applications.
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Property Value Source
CAS Number 123640-93-7 [L112113141[5]
Molecular Formula C24H3806Si2 [11[31[5]
Molecular Weight 478.73 g/mol [21[31[5]
Appearance Colorl'ess to pale yellow liquid 1]

or solid
Boiling Point 203-206 °C at 0.3 mmHg [2]
Density 1.047 g/mL at 25 °C [2]
Refractive Index 1.5039 [6]
Flash Point >110 °C (>230 °F) - closed cup  [2][6]
Solubility Soluble in organic solvents [1]

Reacts slowly with

Hydrolytic Sensitivity ) [6]
moisture/water

Synthesis and Experimental Protocols

The synthesis of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl can be achieved through various
organometallic routes. A common laboratory-scale synthesis involves a Grignard reaction.

General Synthesis Workflow

General Synthesis Workflow
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Synthesis of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl via Grignard Reaction.
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Experimental Protocol: Synthesis via Grighard Reaction

This protocol is based on a literature procedure for the synthesis of arylsilanes.[5]

Materials:

4,4'-Dibromobiphenyl

e Magnesium turnings

o Tetrahydrofuran (THF), anhydrous

o Tetraethoxysilane (TEOS)

e Hydrochloric acid (HCI), agueous solution
o Diethyl ether

e Magnesium sulfate (MgS0O4), anhydrous

Procedure:

In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and
nitrogen inlet, magnesium turnings are placed in anhydrous THF.

e A solution of 4,4'-dibromobiphenyl in anhydrous THF is added dropwise to the magnesium
suspension. The reaction mixture is gently heated to initiate the formation of the Grignard
reagent.

» After the Grignard reagent has formed (indicated by the consumption of magnesium), the
mixture is cooled in an ice bath.

» Tetraethoxysilane is dissolved in anhydrous THF and added dropwise to the cooled Grignard
reagent solution with vigorous stirring.

e The reaction is allowed to warm to room temperature and stirred for several hours.

e The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride
solution or dilute HCI.
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e The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and filtered.

e The solvent is removed under reduced pressure, and the crude product is purified by
vacuum distillation to yield 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl.

Applications and Related Protocols

4,4'-Bis(triethoxysilyl)-1,1'-biphenyl is a precursor for various advanced materials, primarily
through sol-gel processes.

Key Application Areas

Key Application Areas
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Applications of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl.

Experimental Protocol: Preparation of Hybrid Nanofibers

The following protocol for the preparation of hybrid nanofibers is adapted from a published
study.[7]

Materials:
» 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl (BTEBP)

o Ethanol (EtOH)
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o Deionized water
e Hydrochloric acid (HCI)
Procedure:
e Sol Preparation:
o Asolis prepared by mixing BTEBP, ethanol, and deionized water.
o The pH of the sol is adjusted to approximately 2 with the addition of HCI.

o The mixture is stirred at a controlled speed (e.g., 700 rpm) for 30 minutes at room
temperature.

 Viscosity Adjustment:

o The viscosity of the sol is increased to a level suitable for electrospinning by distilling off
some of the solvent.

o Electrospinning:
o The prepared sol is loaded into a syringe with a metallic needle.
o Ahigh voltage is applied between the needle and a collector.

o The sol is fed at a constant rate, and the resulting nanofibers are collected on the
collector.

e Characterization:

o The morphology and properties of the nanofibers can be characterized using techniques
such as Scanning Electron Microscopy (SEM), Fourier-Transform Infrared (FTIR)
spectroscopy, and Thermogravimetric Analysis (TGA).

Safety Information
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It is essential to handle 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl with appropriate safety

precautions.

Hazard Category

Description

GHS Classification

May cause long lasting harmful effects to

aquatic life (Aquatic Chronic 4).[3]

Handling

Handle in a well-ventilated area.[1] Avoid
contact with skin and eyes.[1][8] Wash
thoroughly after handling.[9]

Personal Protective Equipment (PPE)

Safety glasses with side-shields or goggles,
protective gloves, and appropriate respiratory

protection if aerosols are generated.[2][10]

Store in a tightly closed container in a cool, dry,

Storage well-ventilated area away from incompatible
substances.[9] Protect from moisture.[8]
] o Use extinguishing media appropriate for the
Fire Fighting ) )
surrounding environment.[10]
In case of eye or skin contact, flush with plenty
) ) of water.[9][10] If inhaled, move to fresh air.[10]
First Aid
If swallowed, rinse mouth with water and seek
medical advice.[10]
Conclusion

4.,4'-Bis(triethoxysilyl)-1,1'-biphenyl is a valuable bifunctional organosilane precursor with a

growing number of applications in materials science and nanotechnology. Its commercial

availability and the well-documented protocols for its use in creating advanced materials such

as nanofibers, thin films, and crosslinked polymers make it an attractive compound for

researchers. The information provided in this guide serves as a comprehensive resource for

scientists and professionals interested in leveraging the unique properties of this compound in

their research and development endeavors. As with all chemical reagents, it is imperative to

consult the safety data sheet from the supplier and follow appropriate safety protocols when

handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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